1'H-spiro[cyclopropane-1,4'-isoquinoline]-1',3'(2'H)-dione

• IUPAC Name: spiro[cyclopropane-1,4'-isoquinoline]-1',3'-dione
• InChI: InChI=1S/C11H9NO2/c13-9-7-3-1-2-4-8(7)11(5-6-11)10(14)12-9/h1-4H,5-6H2,(H,12,13,14)
• InChI Key: GLVMLLRAWVMDQC-UHFFFAOYSA-N
• Canonical SMILES: C1CC12C3=CC=CC=C3C(=O)NC2=O
• Molecular Formula: C11H9NO2
• DSSTOX Substance ID: DTXSID40720917
• Molecular Weight: 187.19 g/mol
• CAS RN: 31267-07-9

Description

1H-Spiro[cyclopropane-1,4'-isoquinoline]-1',3'(2'H)-dione (IQD) is a cyclic organic compound that has been studied extensively due to its unique properties and potential applications. It is a heterocyclic compound containing a spirocyclic ring system that consists of a cyclopropane ring and an isoquinoline ring. IQD has been found to be a versatile compound with a wide range of applications in scientific research, including drug design and development, catalysis, and photochemistry.

Scientific Research Applications

Synthesis Methods

• Microwave-Assisted Cycloadditions : The compound has been synthesized using microwave-assisted 1,3-dipolar cycloaddition reactions with azomethine ylides, offering an efficient alternative to traditional thermal heating methods (Bahy et al., 2015).

• Three-Component Reactions : It's also produced through a three-component reaction involving isoquinolinium salts, indane-1,3-dione, and isatins, showcasing its versatility in chemical synthesis (Wang & Yan, 2014).

• Chemoselective Reactions : Another method involves a chemoselective three-component reaction with dialkyl acetylenedicarboxylates and α-ketolactones, highlighting its unique chemical reactivity (Esmaeili & Nazer, 2009).

Chemical Properties and Reactions

• Cycloaddition and Stereochemistry : Research has shown its involvement in 1,3-dipolar cycloaddition reactions, contributing to our understanding of its chemical behavior and stereochemistry (Jegham et al., 2017).

• Visible-Light-Catalyzed Reactions : Its participation in visible-light-catalyzed oxidative cycloaddition reactions has been documented, demonstrating its potential in photochemistry (Jiang et al., 2017).

• Multicomponent Cycloaddition : The compound also plays a role in multicomponent cycloaddition reactions, which are crucial for the synthesis of complex organic structures (Boudriga et al., 2019).

• Catalyst-Free Cyclopropanation : It has been synthesized through a catalyst-free, diastereoselective cyclopropanation process, shedding light on its potential for more sustainable chemical syntheses (Maurya et al., 2014).

• Platinum-Catalyzed Hydrative Carbocyclizations : The compound is involved in platinum-catalyzed hydrative carbocyclizations, indicating its utility in complex nitrogen-containing heterocycle syntheses (Mukherjee & Liu, 2011).